1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethenamine

• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol
• IUPAC Name: 1-(3-ethoxy-4-methoxyphenyl)-2-methylsulfonylethenamine
• InChI: InChI=1S/C12H17NO4S/c1-4-17-12-7-9(5-6-11(12)16-2)10(13)8-18(3,14)15/h5-8H,4,13H2,1-3H3
• InChI Key: BRLPRZRIUBVXSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=CS(=O)(=O)C)N)OC

Description

1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethenamine is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of dimethylsulfone (85 g, 903 mmol) in THF (480 ml) was treated with a 1.6M solution of n-butyllithium in hexane (505 ml, 808 mmol) at 0-5° C. The resulting mixture was agitated for 1 hour then a solution of 3-ethoxy-4-methoxybenzonitrile (80 g, 451 mmol) in THF (240 ml) was added at 0-5° C. The mixture was agitated at 0-5° C. for 0.5 hour, warmed to 25-30° C. over 0.5 hour and then agitated for 1 hour. Water (1.4 L) was added at 25-30° C. and the reaction mass was agitated overnight at room temperature (20-30° C.). The solid was filtered and subsequently washed with a 2:1 mixture of water:THF (200 ml), water (200 ml) and heptane (2×200 ml). The solid was dried under reduced pressure at 40-45° C. to provide the product as a white solid (102 g, 83% yield); 1H NMR (DMSO-d6) δ 1.34 (t, J=7.0 Hz, 3H), 2.99 (s, 3H), 3.80 (s, 3H), 4.08 (q, J=7.0 Hz, 2H), 5.03 (s, 1H), 6.82 (s, 2H), 7.01 (d, J=8.5 Hz, 1H), 7.09-7.22 (m, 2H).